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Compound of Interest

Compound Name: 2-Methyl-4-oxobutanoic acid

Cat. No.: B15480065

Essential Safety and Handling Guide for 2-
Methyl-4-oxobutanoic acid

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methyl-4-oxobutanoic acid (CAS No. 35643-98-2). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-Methyl-4-oxobutanoic acid[1][2]

CAS Number: 35643-98-2[1][2]

Molecular Formula: C5H803[1][2]

Molecular Weight: 116.117 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on safety data for similar compounds, 2-Methyl-4-oxobutanoic acid is anticipated to be
a hazardous substance that can cause skin, eye, and respiratory irritation.[3][4] Strict
adherence to PPE guidelines is mandatory.
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Recommended Personal Protective Equipment:

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[3][5] A face shield
may be required for splash

hazards.

To protect against splashes
and airborne particles that can

cause serious eye irritation.[4]

[6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or chemical-resistant

apron should be worn.[3][5]

To prevent skin contact, which

may cause irritation.[3][4]

Respiratory Protection

Use in a well-ventilated area or
with a fume hood.[4][5] If
ventilation is inadequate or for
high concentrations, a
NIOSH/MSHA-approved
respirator with organic vapor

cartridges is recommended.[3]

To avoid inhalation of dust,
vapors, or aerosols that may

cause respiratory irritation.[4]

[6]

Body Protection

A long-sleeved lab coat or

chemical-resistant suit.[7]

To protect the skin from

accidental contact.

Foot Protection

Closed-toe shoes. Chemical-
resistant boots for large-scale

operations.[8]

To protect feet from spills.

Operational and Disposal Plans

Handling and Storage:

» Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Avoid

creating dust and prevent contact with skin, eyes, and clothing.[3][4] Do not eat, drink, or

smoke in handling areas.[3]
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» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store

locked up.[3][4]

Spill Management and Disposal:

« Spill Containment: Prevent further leakage or spillage if it is safe to do so.[3] For powder

spills, cover with a plastic sheet to minimize spreading.[3]

o Spill Cleanup: Use appropriate personal protective equipment.[3] Mechanically take up the

material and place it in suitable containers for disposal.[3] Avoid creating dust.[3] Clean the

contaminated surface thoroughly.[3]

» Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[3][4]

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Skin Contact

Wash the skin with soap and water.[3] Remove
contaminated clothing and wash it before reuse.

[4] If skin irritation occurs, get medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.
[4] Remove contact lenses if present and easy
to do. Continue rinsing.[4] Seek medical

attention if irritation persists.[4]

Ingestion

Clean the mouth with water.[3] Do not induce

vomiting. Seek medical attention.

Workflow for Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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